Cas no 128-56-3 (Sodium anthraquinone-1-sulfonate)

• Product name: Sodium anthraquinone-1-sulfonate
• CAS No: 128-56-3
• MF: C₁₄H₇NaO₅S
• MW: 310.2572
• MDL: MFCD00037145
• CID: 36210
• PubChem ID: 87562882

Sodium anthraquinone-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 9,10-dioxo-9,10-dihydroanthracene-1-sulfonate
• 9,10-Dihydro-9,10-dioxo-1-anthraquinonesulfonic acid sodium salt
• Sodium Anthraquinone-1-sulfonate
• 1-Anthraquinonesulfonic acid sodium salt
• 9,10-anthraquinone-1-sodium sulphonate
• anthrachinon-1-sulfonansodny
• anthraquinone-1-sulfonic acid sodium salt
• anthraquinone-1-sulphonic acid sodium salt
• goldsalt
• sodium 1-anthraquinonesulfonate
• sodium 9,10-anthraquinone-1-sulfonate
• Sodium 9,10-dioxo-9,10-dihydroa
• SODIUM ANTHRAQUINONE A-SULFONATE
• SODIUMANTHRAQUINONEALPHA-SULPHONATE
• goldensalt
• anthrachinon-1-sulfonansodny(czech)
• SODIUM ANTHRAQUINONE-ALPHA-SULFONATE
• Anthraquinone-1-Sulfonic Acid Sodium
• Golden salt
• Gold salt
• Anthrachinon-1-sulfonan sodny [Czech]
• 9,10-Anthraquinone-1-sulfonate sodium salt
• sodium;9,10-dioxoanthracene-1-sulfonate
• HSDB 6386
• Sodium 9,10-dihydro-9,10-dioxoanthracene-1-sulphonate
• SCHEMBL1412691
• NS00079120
• 9,10-Dihydro-9,10-dioxo-1-anthracenesulfonic acid sodium salt
• D97301
• W-108373
• DTXSID50883320
• FT-0622420
• NSC-7575
• EINECS 204-894-5
• SDKPSXWGRWWLKR-UHFFFAOYSA-M
• AS-72656
• NSC 7575
• 1-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, sodium salt
• AKOS008969286
• CS-W013959
• MFCD00037145
• A889007
• F8Q2GUT8LB
• AKOS015914030
• sodium anthraquinone sulphonate
• 1-Anthraquinone sulfonic acid, sodium salt
• 128-56-3
• 1-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• sodium 9,10-dioxoanthracene-1-sulfonate
• A1428
• Sodium anthraquinone-1-sulfonate

• MDL： MFCD00037145
• Inchi： 1S/C14H8O5S.Na/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19;/h1-7H,(H,17,18,19);/q;+1/p-1
• InChI Key： SDKPSXWGRWWLKR-UHFFFAOYSA-M
• SMILES： S(C1=C([H])C([H])=C([H])C2C(C3=C([H])C([H])=C([H])C([H])=C3C(C=21)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 309.99100
• Monoisotopic Mass: 288.009244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 99.7
• XLogP3: 2.1

Experimental Properties

• Color/Form: Yellow foliar crystals.
• Density: 1.585
• Melting Point: 0 deg C ( 32.00°F)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Moderaly dissolution
• PSA: 99.72000
• LogP: 2.44690
• Solubility: Soluble in water.

Sodium anthraquinone-1-sulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： S24/25
• RTECS：CB1095540
• Safety Term：S24/25

Sodium anthraquinone-1-sulfonate Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Material Chemicals Colorants and Pigments
• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium anthraquinone-1-sulfonate

Sodium Anthraquinone-1-Sulfonate (CAS No. 128-56-3): An Overview of Its Properties, Applications, and Recent Research

Sodium anthraquinone-1-sulfonate (CAS No. 128-56-3) is a versatile compound with a wide range of applications in various industries, including pharmaceuticals, dyes, and chemical synthesis. This comprehensive overview delves into the chemical properties, industrial uses, and the latest research findings related to this compound.

Chemical Properties: Sodium anthraquinone-1-sulfonate is a sodium salt of anthraquinone-1-sulfonic acid. It is a white to slightly yellowish crystalline powder that is highly soluble in water and exhibits excellent stability under a wide range of pH conditions. The molecular formula of sodium anthraquinone-1-sulfonate is C₁₄H₉NaO₅S, and its molecular weight is approximately 320.28 g/mol. The compound's high solubility in water makes it an ideal candidate for various aqueous-based applications.

Industrial Applications: One of the primary applications of sodium anthraquinone-1-sulfonate is in the dye industry. It serves as an important intermediate in the synthesis of various dyes and pigments, particularly those used in textile and paper industries. The compound's ability to form stable complexes with metal ions enhances its utility in dyeing processes, leading to improved colorfastness and brightness.

In the pharmaceutical industry, sodium anthraquinone-1-sulfonate has been explored for its potential therapeutic applications. Recent studies have shown that derivatives of anthraquinone compounds exhibit anti-inflammatory and antioxidant properties, making them promising candidates for the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of anthraquinone derivatives as inhibitors of inflammatory cytokines, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Synthesis and Production: The synthesis of sodium anthraquinone-1-sulfonate typically involves the sulfonation of anthraquinone followed by neutralization with sodium hydroxide. This process yields a high-purity product that meets the stringent quality standards required for industrial and pharmaceutical applications. Advances in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing the use of hazardous reagents and minimizing waste generation.

Recent Research Developments: Recent research has focused on expanding the application scope of sodium anthraquinone-1-sulfonate. A study published in the Journal of Applied Polymer Science investigated the use of this compound as a functional additive in polymer materials. The results showed that incorporating sodium anthraquinone-1-sulfonate into polymer matrices improved their mechanical properties and thermal stability, making them suitable for advanced engineering applications.

In another study published in the Journal of Environmental Science and Health, researchers explored the environmental impact of sodium anthraquinone-1-sulfonate. The study found that while the compound itself is not highly toxic, its degradation products can have adverse effects on aquatic ecosystems. This highlights the importance of proper disposal and treatment methods to minimize environmental risks.

Safety Considerations: While sodium anthraquinone-1-sulfonate is generally considered safe for industrial use, proper handling and storage practices are essential to ensure worker safety and environmental protection. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

Conclusion: Sodium anthraquinone-1-sulfonate (CAS No. 128-56-3) is a multifaceted compound with significant potential in various industries. Its unique chemical properties make it an indispensable component in dye synthesis, pharmaceutical research, and polymer science. Ongoing research continues to uncover new applications and improve our understanding of its behavior in different environments. As industries strive for more sustainable practices, the development of greener synthesis methods for this compound will play a crucial role in its future success.